Cas no 886843-98-7 (1-Pyrenesulfonamide, N-(4-aminobutyl)-)

1-Pyrenesulfonamide, N-(4-aminobutyl)- structure
886843-98-7 structure
Product Name:1-Pyrenesulfonamide, N-(4-aminobutyl)-
CAS No:886843-98-7
MF:C20H20N2O2S
MW:352.450003623962
CID:624666
PubChem ID:71408266
Update Time:2025-04-19

1-Pyrenesulfonamide, N-(4-aminobutyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Pyrenesulfonamide, N-(4-aminobutyl)-
    • N-(4-aminobutyl)pyrene-1-sulfonamide
    • 886843-98-7
    • DTXSID30828259
    • Inchi: 1S/C20H20N2O2S/c21-12-1-2-13-22-25(23,24)18-11-9-16-7-6-14-4-3-5-15-8-10-17(18)20(16)19(14)15/h3-11,22H,1-2,12-13,21H2
    • InChI Key: DCTREJXLEQJDIJ-UHFFFAOYSA-N
    • SMILES: S(C1C=CC2=CC=C3C=CC=C4C=CC=1C2=C43)(NCCCCN)(=O)=O

Computed Properties

  • Exact Mass: 352.12454906g/mol
  • Monoisotopic Mass: 352.12454906g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 559
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 80.6Ų
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